Cas no 1018050-74-2 (2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylic acid)

• Product Name: 2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylic acid
• CAS No: 1018050-74-2
• MF: C₉H₆F₃N₃O₂
• MW: 245.158051967621
• MDL: MFCD09701470
• CID: 3158947
• PubChem ID: 25247400
• Update Time: 2025-08-02

2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• 2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylic acid
• AKOS005167226
• Z1263738533
• STK349082
• TQB05074
• MFCD09701470
• EN300-92639
• CS-0264352
• 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylicacid
• BBL039664
• 1018050-74-2

• MDL： MFCD09701470
• Inchi： 1S/C9H6F3N3O2/c1-4-2-7-13-5(8(16)17)3-6(9(10,11)12)15(7)14-4/h2-3H,1H3,(H,16,17)
• InChI Key： QEIUQXDDRPCDEX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NC2=CC(C)=NN12)(F)F

Computed Properties

• Exact Mass: 245.04121093Da
• Monoisotopic Mass: 245.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-5-carboxylic acid

Comprehensive Overview of 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 1018050-74-2)

2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (CAS No. 1018050-74-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group and a carboxylic acid moiety, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, owing to its ability to modulate biological targets.

The compound's CAS No. 1018050-74-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural complexity aligns with the growing demand for high-value intermediates in the synthesis of small-molecule therapeutics. Recent studies highlight its utility in developing kinase inhibitors and anti-inflammatory agents, addressing prevalent health concerns such as autoimmune diseases and cancer. The inclusion of a trifluoromethyl group enhances metabolic stability, a sought-after property in modern medicinal chemistry.

From an industrial perspective, 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or cyclization techniques. These methods are optimized for scalability, catering to the needs of contract research organizations (CROs) and pharmaceutical manufacturers. Environmental and cost-efficiency considerations have also driven innovations in its production, such as green chemistry approaches that minimize waste.

The compound's relevance extends to agrochemical innovation, where its structural motifs are explored for crop protection formulations. With increasing global focus on sustainable agriculture, derivatives of pyrazolo[1,5-a]pyrimidine are investigated for their potential to combat resistant pests while reducing ecological impact. This dual applicability in life sciences underscores its interdisciplinary importance.

Analytical characterization of CAS No. 1018050-74-2 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These ensure compliance with stringent quality control standards required in GMP manufacturing. Furthermore, computational modeling studies predict its ADME properties, aiding in the design of more effective derivatives.

In summary, 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid represents a pivotal compound at the intersection of drug development and material science. Its CAS No. 1018050-74-2 is synonymous with innovation, reflecting broader trends toward precision chemistry and targeted therapeutics. As research progresses, its applications are expected to expand, solidifying its position in the fine chemicals market.